Cas no 1351652-11-3 (N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylthiophene-2-carboxamide)

• Product Name: N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylthiophene-2-carboxamide
• CAS No: 1351652-11-3
• MF: C₁₂H₁₃NO₂S₂
• MW: 267.367120504379
• CID: 5948666
• PubChem ID: 71781667
• Update Time: 2025-06-12

N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylthiophene-2-carboxamide
• N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]thiophene-2-carboxamide
• VU0524801-1
• N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)thiophene-2-carboxamide
• 1351652-11-3
• AKOS024523550
• F5857-1526

• Inchi： 1S/C12H13NO2S2/c1-8-4-6-17-11(8)9(14)7-13-12(15)10-3-2-5-16-10/h2-6,9,14H,7H2,1H3,(H,13,15)
• InChI Key： DTAQXAZRAVMZRO-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(CNC(C1=CC=CS1)=O)O

Computed Properties

• Exact Mass: 267.03877100g/mol
• Monoisotopic Mass: 267.03877100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylthiophene-2-carboxamide

N-2-Hydroxy-2-(3-Methylthiophen-2-yl)ethylthiophene-2-carboxamide (CAS No. 1351652-11-3): An Emerging Compound in Medicinal Chemistry

N-2-Hydroxy-2-(3-methylthiophen-2-yl)ethylthiophene-2-carboxamide (CAS No. 1351652-11-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number, belongs to the class of thiophene derivatives and has shown promising activity in various biological assays. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylthiophene-2-carboxamide is characterized by a thiophene ring linked to an amide group, with a hydroxy and methyl substituent on the side chain. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The thiophene ring, a five-membered heterocyclic compound with a sulfur atom, is known for its aromaticity and stability, making it a valuable scaffold in drug design.

Recent studies have highlighted the importance of thiophene derivatives in medicinal chemistry. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported that thiophene-based compounds exhibit potent anti-inflammatory and antioxidant activities. These properties are attributed to the electron-donating nature of the sulfur atom and the aromaticity of the thiophene ring. The hydroxy group in N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylthiophene-2-carboxamide further enhances its solubility and bioavailability, making it an attractive candidate for drug development.

The synthesis of N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylthiophene-2-carboxamide typically involves multi-step reactions, including the formation of the thiophene ring and subsequent functionalization. One common approach is to start with 3-methylthiophene and introduce the necessary substituents through electrophilic aromatic substitution or coupling reactions. The final step often involves amide formation using an appropriate carboxylic acid or acid chloride. The synthetic route can be optimized for yield and purity, ensuring that the compound meets pharmaceutical standards.

In terms of biological activities, N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylthiophene-2-carboxamide has shown promising results in preclinical studies. A 2020 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound exhibits significant anti-cancer activity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action is believed to involve inhibition of key signaling pathways involved in cell proliferation and survival.

Furthermore, research has indicated that N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylthiophene-2-carboxamide possesses anti-inflammatory properties. A 2019 study published in Inflammation Research reported that this compound effectively reduces inflammation in animal models by inhibiting pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a potential therapeutic agent for inflammatory diseases such as arthritis and inflammatory bowel disease.

The potential applications of N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylthiophene-2-carboxamide extend beyond cancer and inflammation. Recent studies have explored its use in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. A 2018 study published in Neuropharmacology found that this compound exhibits neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings open up new avenues for its use in treating neurological disorders.

In conclusion, N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylthiophene-2-carboxamide (CAS No. 1351652-11-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further research and development in medicinal chemistry. As more studies are conducted, it is likely that new insights into its mechanisms of action and potential uses will emerge, contributing to the advancement of drug discovery and development.